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Compound of Interest

Compound Name: 1-(3-Ethoxyphenyl)ethanone

Cat. No.: B1587719 Get Quote

This guide provides a comprehensive overview of the safety, hazards, and handling protocols

for 3-ethoxyacetophenone (CAS No: 52600-91-6), a key intermediate in various research and

development applications. Designed for researchers, chemists, and drug development

professionals, this document synthesizes critical data from safety data sheets (SDS) and

chemical literature to ensure the highest standards of laboratory safety. The following sections

detail the compound's hazard profile, necessary protective measures, and emergency

response procedures, grounded in established scientific and regulatory standards.

Physicochemical and Hazard Profile
A foundational understanding of a chemical's properties is paramount to its safe handling. 3-

Ethoxyacetophenone is an organic compound whose physical state and reactivity dictate the

necessary engineering controls and personal protective equipment.

Key Physicochemical Data
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Property Value Source

Molecular Formula C₁₀H₁₂O₂ [1]

Molecular Weight 164.20 g/mol [1]

Appearance

Data not consistently available;

isomers are light yellow solids

or pale yellow liquids.

[2][3]

Melting Point

Isomer (4'-

ethoxyacetophenone): 35 - 39

°C

[3][4]

Boiling Point

Isomer (4'-

ethoxyacetophenone): 268 -

269 °C

[3][4]

Flash Point
Isomer (4'-

ethoxyacetophenone): 134 °C
[5][6]

Solubility

Isomer (4'-

ethoxyacetophenone) is

soluble in alcohol.

[4]

Note: Data for the specific 3-isomer is limited; information from the closely related 4'-

ethoxyacetophenone isomer is provided for guidance and should be treated with caution.

GHS Hazard Identification and Classification
The Globally Harmonized System (GHS) provides a universal framework for communicating

chemical hazards. While a specific, comprehensive GHS classification for 3-

ethoxyacetophenone is not widely published, data from its isomers, such as 4'-

ethoxyacetophenone and 3-methoxyacetophenone, strongly suggest a similar hazard profile.

The following classifications are based on these structural analogs and represent a

conservative approach to safety.[5][7][8]

Skin Corrosion/Irritation: Category 2[3][5]

Serious Eye Damage/Eye Irritation: Category 2/2A[3][5][8]
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Acute Toxicity, Oral: Category 4 (Harmful if swallowed)[7][8]

Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation)[3][5]

Hazardous to the Aquatic Environment (Long-term): Category 3 (Toxic to aquatic life with

long lasting effects)[7][8]

Signal Word:Warning[5][7][8]

Hazard Statements:

H302: Harmful if swallowed.[7][8]

H315: Causes skin irritation.[5][7][8]

H319: Causes serious eye irritation.[5][7][8]

H335: May cause respiratory irritation.[9]

H411/H412: Toxic/Harmful to aquatic life with long-lasting effects.[7][8]

The following diagram illustrates the workflow from hazard identification to the essential safety

communications on chemical labels.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.chemicalbook.com/msds/3-methoxyacetophenone.pdf
https://www.echemi.com/sds/3-methoxyacetophenone-temppid160705008503.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC409591000&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-methoxyacetophenone.pdf
https://www.echemi.com/sds/3-methoxyacetophenone-temppid160705008503.html
https://www.fishersci.com/store/msds?partNumber=AC409591000&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-methoxyacetophenone.pdf
https://www.echemi.com/sds/3-methoxyacetophenone-temppid160705008503.html
https://www.chemicalbook.com/msds/3-methoxyacetophenone.pdf
https://www.echemi.com/sds/3-methoxyacetophenone-temppid160705008503.html
https://www.fishersci.com/store/msds?partNumber=AC409591000&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-methoxyacetophenone.pdf
https://www.echemi.com/sds/3-methoxyacetophenone-temppid160705008503.html
https://www.fishersci.com/store/msds?partNumber=AC409591000&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-methoxyacetophenone.pdf
https://www.echemi.com/sds/3-methoxyacetophenone-temppid160705008503.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-1-07.pdf
https://www.chemicalbook.com/msds/3-methoxyacetophenone.pdf
https://www.echemi.com/sds/3-methoxyacetophenone-temppid160705008503.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification

Label Elements

Precautionary Statements (Examples)
H302: Harmful if swallowed

GHS07
(Exclamation Mark)

H315: Causes skin irritation Leads to

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Signal Word:
Warning

P261: Avoid breathing dust

P280: Wear protective gloves/eye protection

P305+P351+P338: IF IN EYES...

Click to download full resolution via product page

GHS Hazard Communication Workflow.

Exposure Control and Personal Protective
Equipment (PPE)
Controlling exposure is the cornerstone of chemical safety. This involves a combination of

engineering controls and appropriate PPE. The selection of PPE is not arbitrary; it is directly

dictated by the hazard profile of the substance.

Engineering Controls
Ventilation: Always handle 3-ethoxyacetophenone in a well-ventilated area. For procedures

that may generate dust or aerosols, a chemical fume hood is mandatory.[5][10]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[5]

Personal Protective Equipment (PPE) Protocol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1587719?utm_src=pdf-body-img
https://www.fishersci.com/store/msds?partNumber=AC409591000&countryCode=US&language=en
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=B22080%20%20SDS%20%20062123.pdf
https://www.fishersci.com/store/msds?partNumber=AC409591000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The potential for skin, eye, and respiratory irritation necessitates a stringent PPE protocol.

Eye and Face Protection: Chemical safety goggles that meet OSHA's 29 CFR 1910.133 or

European Standard EN166 regulations are required.[5] For tasks with a higher risk of

splashing, a face shield should be worn in addition to goggles.

Skin Protection:

Gloves: Wear impervious gloves, such as nitrile rubber, that have been inspected for

integrity before use.[3][11]

Lab Coat: A standard laboratory coat should be worn and buttoned to protect from

incidental contact. For larger quantities, a chemically resistant apron is recommended.

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

permissible limits, or during emergency situations, a NIOSH/MSHA-approved respirator

should be used.[5][10]

The following flowchart details the decision-making process for selecting the correct PPE when

handling 3-ethoxyacetophenone.
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Handling 3-Ethoxyacetophenone?

Mandatory Base PPE:
- Nitrile Gloves

- Safety Goggles (EN166)
- Lab Coat

Is work done in a
certified chemical fume hood?

Standard Respirator
(Not typically required)

Yes

NIOSH-approved respirator
may be required.

Consult safety officer.

No

Risk of Splash or
Large Volume Transfer?

Add Face Shield &
Chemical Apron

Yes

Proceed with Experiment

No

Click to download full resolution via product page

PPE Selection Protocol.
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Emergency Procedures: First Aid and Spill
Response
Preparedness is critical for mitigating the consequences of accidental exposure or release. All

personnel must be familiar with these procedures before beginning work.

First-Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an injury.[12]

Inhalation: If inhaled, immediately remove the victim to fresh air.[3][5] If breathing is difficult

or ceases, provide artificial respiration and seek immediate medical attention.[5][13]

Skin Contact: As this material is a skin irritant, immediately flush the affected area with plenty

of soap and water for at least 15 minutes while removing contaminated clothing.[3][5] If

irritation persists, seek medical attention.[5]

Eye Contact: This compound causes serious eye irritation.[3][5] Immediately flush eyes with

copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower

eyelids.[3][5] Remove contact lenses if present and easy to do.[5] Seek immediate medical

attention.

Ingestion: Do NOT induce vomiting.[3][5] If the victim is conscious, rinse their mouth with

water and provide them with water to drink.[8] Call a POISON CENTER or physician

immediately.[5]

The following diagram outlines the logical flow for responding to a chemical exposure event.
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Route of Exposure

Immediate Actions

Chemical Exposure Occurs

Inhalation? Skin Contact? Eye Contact? Ingestion?

1. Move to fresh air.
2. Provide oxygen if needed.

Yes

1. Remove contaminated clothing.
2. Wash with soap & water for 15+ min.

Yes

1. Flush with water for 15+ min.
2. Remove contact lenses.

Yes

1. Do NOT induce vomiting.
2. Rinse mouth, give water.

Yes

Seek Immediate
Medical Attention

If irritation persists

Click to download full resolution via product page

First-Aid Response Decision Flow.

Firefighting and Accidental Release Measures
Firefighting:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical

powder, or alcohol-resistant foam.[5][13]

Specific Hazards: Thermal decomposition can produce hazardous gases and vapors,

including carbon monoxide (CO) and carbon dioxide (CO₂).[5][13]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[5][14]
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Accidental Release:

Evacuate: Keep unnecessary personnel away from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent the chemical from entering drains or waterways.

Clean-up: For solid spills, sweep up and shovel into a suitable, labeled container for

disposal, avoiding dust formation.[5] For liquid spills, absorb with an inert material (e.g.,

sand, vermiculite) and place in a container for disposal.[10][13]

PPE: All personnel involved in the cleanup must wear the appropriate PPE as described in

Section 2.

Handling, Storage, and Stability
Proactive measures in handling and storage are essential to prevent incidents.

Handling: Avoid contact with skin, eyes, and clothing.[5] Do not breathe dust or vapors.[5]

Wash hands thoroughly after handling.[5] Use only in a well-ventilated area or under a

chemical fume hood.[5]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][13]

Keep away from incompatible materials.

Incompatible Materials: Strong oxidizing agents and strong bases.[5]

Stability: The material is stable under normal storage conditions.[5] Avoid exposure to excess

heat and incompatible products.[5]

Conclusion
While 3-ethoxyacetophenone is a valuable compound in scientific research, its potential

hazards necessitate careful and informed handling. Adherence to the guidelines outlined in this

document—grounded in GHS classifications, engineering controls, appropriate PPE, and

emergency preparedness—is fundamental to maintaining a safe laboratory environment.
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Researchers and professionals must integrate these protocols into their daily workflows to

mitigate risks and ensure personal and environmental safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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